Cas no 1805503-52-9 (4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid
• CAS No: 1805503-52-9
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4881908
• Update Time: 2025-05-20

4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C7H4F3NO3/c8-4-3(5(9)10)2(7(13)14)1-11-6(4)12/h1,5H,(H,11,12)(H,13,14)
• InChI Key： VGLLYFPQWDQDHB-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(C(=O)O)C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid

Introduction to 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid (CAS No. 1805503-52-9)

4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805503-52-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The presence of multiple fluorine atoms and a hydroxyl group in its structure imparts unique electronic and steric properties, which can be exploited to modulate its interactions with biological targets.

The structural features of 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid make it a promising candidate for the synthesis of novel therapeutic agents. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the fluoro substituents can influence lipophilicity and receptor selectivity. These characteristics are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their ability to improve drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles. 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid has been investigated in several preclinical studies for its potential applications in oncology, inflammation, and infectious diseases. Its unique structural motif suggests that it may interact with biological targets in ways that are distinct from traditional non-fluorinated pyridines.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The carboxylic acid group at the 5-position provides a reactive site for further functionalization, allowing chemists to explore diverse chemical spaces. This flexibility has enabled researchers to generate libraries of derivatives with tailored properties for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, advances in fluorination techniques have made it increasingly feasible to construct such molecules with high yield and purity. Recent methodologies involving transition-metal-catalyzed cross-coupling reactions have further streamlined the synthesis of fluorinated pyridines, making them more accessible for industrial applications.

From a medicinal chemistry perspective, the hydroxyl group in 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid offers an additional site for interaction with biological targets. This functionality can be exploited to enhance binding affinity or to modulate enzyme activity through hydrogen bonding or other non-covalent interactions. The compound's potential as a prodrug or precursor for bioactive molecules has also been explored, highlighting its importance in drug development pipelines.

Recent publications have highlighted the use of 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The fluorinated pyridine core is particularly well-suited for targeting tyrosine kinases, where the presence of electron-withdrawing groups can improve binding to the ATP-binding pocket. Such inhibitors have shown promise in preclinical trials, demonstrating potent activity against various disease models.

The impact of fluorination on the pharmacokinetic properties of drugs cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetics due to their enhanced lipophilicity and metabolic stability. 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid exemplifies this trend, as its fluorinated substituents contribute to its favorable pharmacokinetic profile. This makes it an attractive candidate for further development into clinical candidates that can achieve sustained therapeutic effects with minimal side effects.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-5-carboxylic acid (CAS No. 1805503-52-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.